Cas no 2138164-93-7 (Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]-)

• Product Name: Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]-
• CAS No: 2138164-93-7
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5289007
• Update Time: 2025-05-25

Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]-

• Inchi： 1S/C10H19ClO/c1-8(2)10(3,7-11)5-4-9-6-12-9/h8-9H,4-7H2,1-3H3
• InChI Key： HMTNWTKXTVRWRJ-UHFFFAOYSA-N
• SMILES： O1CC1CCC(CCl)(C)C(C)C

Additional information on Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]-

Comprehensive Overview of Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]- (CAS No. 2138164-93-7)

The chemical compound Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]- (CAS No. 2138164-93-7) is a specialized epoxide derivative that has garnered significant attention in industrial and research applications. With its unique molecular structure featuring a chloromethyl group and a dimethylpentyl backbone, this compound exhibits versatile reactivity, making it valuable in polymer chemistry, adhesives, and coatings. Its epoxide ring is particularly reactive, enabling it to participate in ring-opening reactions, which are critical for cross-linking and polymerization processes.

In recent years, the demand for high-performance epoxy resins has surged, driven by advancements in automotive, aerospace, and electronics industries. Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]- is often explored as a potential monomer or cross-linker due to its ability to enhance thermal stability and mechanical strength. Researchers are also investigating its role in sustainable material development, aligning with global trends toward eco-friendly alternatives. Questions like "How does chloromethyl affect epoxy reactivity?" or "What are the applications of dimethylpentyl epoxides?" frequently appear in scientific forums, reflecting growing interest in its functional properties.

The synthesis of Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]- typically involves the reaction of corresponding alkenes with peracids or halohydrin intermediates. Its CAS No. 2138164-93-7 serves as a unique identifier in regulatory and safety databases, ensuring precise tracking in supply chains. While the compound is not classified as hazardous under standard guidelines, proper handling protocols are recommended to mitigate risks associated with its reactive functional groups. Industry professionals often search for "safe handling of chloromethyl epoxides" or "storage conditions for reactive monomers," emphasizing the need for clear technical guidance.

From an analytical perspective, techniques such as NMR spectroscopy and mass spectrometry are employed to characterize Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]-. These methods help verify purity and structural integrity, which are crucial for consistent performance in end-use applications. The compound’s molecular weight and solubility profile further influence its suitability for specific formulations, prompting queries like "How to improve epoxy solubility in non-polar solvents?" among chemists.

Looking ahead, innovations in green chemistry and circular economy principles may drive further research into derivatives of Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]-. Its potential in bio-based polymers or recyclable composites aligns with consumer demands for sustainable products. As industries prioritize carbon footprint reduction, this compound could play a pivotal role in next-generation materials. Searches for "epoxy alternatives for eco-friendly coatings" highlight the intersection of performance and environmental responsibility.

In summary, Oxirane, 2-[3-(chloromethyl)-3,4-dimethylpentyl]- (CAS No. 2138164-93-7) represents a dynamic area of chemical innovation. Its multifaceted applications, combined with evolving industrial needs, ensure its relevance in both academic and commercial spheres. By addressing common technical queries and aligning with sustainability trends, this compound continues to inspire advancements in material science.